Cas no 1697305-65-9 (tert-butyl 3-iodo-4-(3-methoxypropoxy)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-iodo-4-(3-methoxypropoxy)pyrrolidine-1-carboxylate
• CAS No: 1697305-65-9
• MF: C₁₃H₂₄INO₄
• MW: 385.238436698914
• CID: 6411554
• PubChem ID: 114772391
• Update Time: 2025-06-07

tert-butyl 3-iodo-4-(3-methoxypropoxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-iodo-4-(3-methoxypropoxy)pyrrolidine-1-carboxylate
• 1697305-65-9
• EN300-1135580

• Inchi： 1S/C13H24INO4/c1-13(2,3)19-12(16)15-8-10(14)11(9-15)18-7-5-6-17-4/h10-11H,5-9H2,1-4H3
• InChI Key： YQNLDHFONBRBIP-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OCCCOC

Computed Properties

• Exact Mass: 385.07501g/mol
• Monoisotopic Mass: 385.07501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 3-iodo-4-(3-methoxypropoxy)pyrrolidine-1-carboxylate

tert-butyl 3-iodo-4-(3-methoxypropoxy)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-iodo-4-(3-methoxypropoxy)pyrrolidine-1-carboxylate, with the CAS number 1697305-65-9, is a significant molecule in the field of organic chemistry, particularly in drug discovery and materials science. This compound has garnered attention due to its unique structural features and potential applications in various research domains.

At its core, the molecule consists of a pyrrolidine ring, which is a five-membered cyclic amine. The substitution pattern on the pyrrolidine ring is critical to its properties. The presence of an iodine atom at position 3 and a methoxypropoxy group at position 4 introduces steric and electronic effects that can influence the molecule's reactivity and solubility. Additionally, the tert-butyl ester group at position 1 adds bulk to the molecule, potentially enhancing its stability and bioavailability.

Recent studies have highlighted the importance of such substituted pyrrolidine derivatives in medicinal chemistry. For instance, researchers have explored their role as building blocks for complex molecules with potential therapeutic applications. The iodine atom, being a good leaving group, facilitates nucleophilic substitution reactions, making this compound versatile in organic synthesis.

The methoxypropoxy group introduces ether functionality, which can participate in hydrogen bonding and influence the molecule's hydrophilicity. This feature is particularly valuable in drug design, where balancing hydrophilic and hydrophobic properties is crucial for optimizing pharmacokinetics.

Moreover, the tert-butyl ester group not only contributes to the molecule's stability but also serves as a protecting group in synthetic chemistry. This makes the compound an attractive starting material for further functionalization and derivatization.

Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity. Quantum mechanical calculations have provided insights into its orbital energies and reactivity patterns, which are essential for predicting its behavior in various chemical reactions.

In conclusion, tert-butyl 3-iodo-4-(3-methoxypropoxy)pyrrolidine-1-carboxylate stands out as a valuable compound in modern organic chemistry due to its unique structure and diverse applications. Its role as a building block in drug discovery and materials science underscores its significance in contemporary research.